Cas no 847744-18-7 (3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid)

• Product Name: 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid
• CAS No: 847744-18-7
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 844263
• PubChem ID: 4962635
• Update Time: 2025-11-02

3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• AKOS008049033
• J-510483
• 3-(2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• SR-01000071125-1
• 3-{2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propanoic acid
• EN300-13764
• 847744-18-7
• 3-(2-amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoicacid
• SR-01000071125
• Z94598689
• G76248
• 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid

• MDL： MFCD07323325
• Inchi： 1S/C10H13N5O2/c1-5-7(3-4-8(16)17)6(2)15-10(12-5)13-9(11)14-15/h3-4H2,1-2H3,(H2,11,14)(H,16,17)
• InChI Key： PDYNQGAMQMTOEJ-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=NC2=NC(N)=NN2C=1C)=O

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid

Comprehensive Guide to 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid (CAS No. 847744-18-7)

3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid (CAS No. 847744-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug development and biochemical studies.

The molecular structure of 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid features a unique combination of a triazolopyrimidine core and a propanoic acid side chain. This structural arrangement contributes to its distinctive chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of both amino and carboxylic acid functional groups enhances its reactivity and potential for forming derivatives with tailored properties.

In recent years, triazolopyrimidine derivatives like 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid have become a hot topic in medicinal chemistry. Many researchers are exploring their potential as kinase inhibitors, which are crucial in targeting various disease pathways. This aligns with current trends in personalized medicine and targeted drug therapies, making this compound particularly relevant in modern pharmaceutical research.

The synthesis of 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound and verify its structural integrity. These quality control measures are essential for research applications where compound purity is critical.

From a biochemical perspective, the triazolopyrimidine scaffold present in this compound is known to interact with various biological targets. This has led to investigations into its potential as a building block for novel therapeutic agents. The compound's ability to modulate enzyme activity makes it particularly interesting for drug discovery programs focused on metabolic disorders and inflammatory conditions.

The physicochemical properties of 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid (CAS No. 847744-18-7) contribute to its research utility. Its moderate solubility in polar solvents and stability under standard laboratory conditions make it convenient for experimental work. These characteristics are frequently searched by researchers looking for compatible compounds for their studies.

In the context of current scientific trends, this compound aligns with the growing interest in heterocyclic compounds with potential biological activity. The pharmaceutical industry's focus on developing more selective and effective drugs has increased demand for specialized intermediates like 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid. Its structural features make it a promising candidate for further modification and optimization.

Quality standards for 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid are strictly maintained by reputable suppliers. Researchers should verify certificates of analysis when sourcing this compound to ensure it meets their experimental requirements. The compound is typically supplied as a crystalline powder with specified purity levels suitable for various research applications.

Storage recommendations for 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid include keeping it in a cool, dry environment, protected from light and moisture. Proper handling procedures should be followed to maintain its stability and prevent degradation. These practical considerations are important for researchers planning long-term studies with this compound.

The potential applications of 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid extend beyond pharmaceutical research. Its unique structure makes it interesting for materials science applications, particularly in the development of functional materials with specific electronic or optical properties. This versatility contributes to its growing importance in multiple scientific disciplines.

Recent publications have highlighted novel synthetic routes to triazolopyrimidine derivatives, including 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid. These advancements have improved access to this compound and its analogs, facilitating more extensive structure-activity relationship studies. Such research is crucial for understanding how structural modifications affect biological activity.

Safety considerations for working with 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment should be worn when handling this compound. Material safety data sheets provide detailed information about handling procedures and first-aid measures.

The market for specialized chemical intermediates like 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid continues to grow as research in targeted therapies expands. Suppliers are increasingly offering custom synthesis services to meet the specific needs of research institutions and pharmaceutical companies. This trend reflects the compound's importance in contemporary drug discovery efforts.

Future research directions for 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid may include exploring its potential in combination therapies or as part of drug delivery systems. The compound's modifiable structure offers numerous possibilities for creating derivatives with enhanced properties. Such investigations could lead to breakthroughs in treatment approaches for various medical conditions.

In conclusion, 3-{2-Amino-5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic Acid (CAS No. 847744-18-7) represents an important chemical entity with significant potential in pharmaceutical research and development. Its unique structural features and biological relevance make it a valuable tool for scientists working in drug discovery and biochemical studies. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge and therapeutic innovation is likely to expand.